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Compound of Interest

Compound Name: D-Tartaric acid

Cat. No.: B033080 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of D-Tartaric acid, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans. Adherence to these guidelines

is critical to mitigate risks and ensure the well-being of all laboratory personnel.

Personal Protective Equipment (PPE)
When handling D-Tartaric acid, particularly in its solid form, the use of appropriate personal

protective equipment is mandatory to prevent exposure and ensure safety.

Eye and Face Protection:

Safety Glasses: Chemical safety glasses with side shields are the minimum requirement.[1]

Goggles: Chemical safety goggles should be worn, especially when there is a risk of dust

generation.[1]

Face Shield: In addition to goggles, a face shield should be used when handling large

quantities or when there is a significant risk of splashing or dust dispersal.

Skin Protection:

Gloves: Wear protective gloves. Nitrile rubber gloves are a suitable option.[2] Always inspect

gloves for integrity before use and employ proper glove removal techniques to avoid skin
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contact.[2]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[3] A lab

coat or other body-covering clothing is recommended.[4]

Respiratory Protection:

In well-ventilated areas: If adequate ventilation is available and dust formation is minimal,

respiratory protection may not be required.

In case of inadequate ventilation or dust generation: A NIOSH-approved respirator should be

worn.[3][5] For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator is

suitable. For higher-level protection, OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator

cartridges should be used.[2]

Occupational Exposure Limits
While D-Tartaric acid does not have a specific substance-based occupational exposure limit

from major regulatory bodies, it is often regulated as "Particulates Not Otherwise Regulated"

(PNOR) or "Nuisance Dust." Adherence to these general dust limits is essential to minimize

respiratory irritation.

Regulatory Body
Exposure Limit
Type

Value (Total Dust)
Value (Respirable
Fraction)

OSHA (USA)
Permissible Exposure

Limit (PEL)
15 mg/m³[4][6] 5 mg/m³[4][6]

ACGIH (USA)
Threshold Limit Value

(TLV) - TWA

10 mg/m³ (as

Particulates (Insoluble

or Poorly Soluble)

[NOS])[4][7]

3 mg/m³ (as

Particulates (Insoluble

or Poorly Soluble)

[NOS])

California OSHA
Permissible Exposure

Limit (PEL)
10 mg/m³ 5 mg/m³

NIOSH (USA)
Recommended

Exposure Limit (REL)

No specific limit

established

No specific limit

established
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TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Operational Plan: From Receipt to Disposal
A systematic approach to handling D-Tartaric acid is crucial for maintaining a safe laboratory

environment.

1. Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, bases, and reactive metals.[6]

Keep containers tightly closed to prevent moisture absorption and dust release.

2. Handling and Use:

Handle D-Tartaric acid in a well-ventilated area, preferably in a chemical fume hood, to

minimize dust inhalation.

Avoid generating dust during handling.[1]

Do not eat, drink, or smoke in areas where D-Tartaric acid is handled or stored.

Wash hands thoroughly with soap and water after handling.[1]

3. Spill Management:

Minor Spills:

Eliminate all ignition sources.

Wear appropriate PPE.

Use dry cleanup procedures to avoid generating dust.[1]

Carefully sweep or vacuum the spilled material. If vacuuming, use an explosion-proof

vacuum cleaner.[1]
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Place the collected material into a clean, dry, labeled container for disposal.[1]

Major Spills:

Evacuate the area and restrict access.

Alert the appropriate emergency response team.

Ensure adequate ventilation.

Follow the cleanup procedure for minor spills using appropriate respiratory protection.

Disposal Plan
All waste materials should be handled in accordance with local, state, and federal regulations.

Unused Material: If the material is uncontaminated, consider recycling if possible. Otherwise,

it should be disposed of as chemical waste.

Contaminated Material and Spill Residues:

Collect all waste in clearly labeled, sealed containers.

Dispose of the waste through a licensed professional waste disposal service.[2]

Do not dispose of D-Tartaric acid down the drain.

Experimental Workflow: Safe Handling of D-Tartaric
Acid
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Caption: Workflow for the safe handling of D-Tartaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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